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Question Answer

What are the main challenges in analyzing

laughter vocalizations?

The primary challenges include the high

acoustic variability of laughter, the difficulty in

segmenting laughter from surrounding speech

and background noise, and the influence of

social and emotional context on vocalization

acoustics.[1] Laughter can be composed of

various sounds, including voiced, song-like

elements, as well as unvoiced grunts and

snorts.[2]

What is the source-filter theory and why is it

important for laughter analysis?

The source-filter theory describes speech and

vocalization production as a two-stage process.

[3] The "source" is the sound generated by the

vocal folds, and the "filter" is the vocal tract that

shapes the sound.[3][4][5] Understanding this

theory is crucial for interpreting acoustic

features like formants, which are resonances of

the vocal tract filter.[3][6]

What are the key acoustic features to analyze in

laughter?

Key acoustic features include duration,

fundamental frequency (F0), intensity, formants

(F1, F2), and voice quality metrics like shimmer,

jitter, and harmonics-to-noise ratio (HNR).[7][8]

These features can help differentiate between

various types of laughter, such as spontaneous

versus intentional.[1][9]

How does social context affect laughter

acoustics?

Social context significantly influences the

acoustic properties of laughter. For example,

dominant laughter tends to be higher in pitch,

louder, and more variable in tone than

submissive laughter.[10][11] Different social

situations can elicit acoustically distinct types of

laughter, such as mirthful, polite, or nervous

laughter.[12]
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What software is commonly used for laughter

analysis?

Praat is a widely used software for acoustic

analysis of speech and other vocalizations,

including laughter.[7][13] It allows for the

measurement of various acoustic parameters

like pitch, formants, and intensity.[13][14] Other

tools and libraries, such as the auditok library in

Python, can be used for automated laughter

detection and segmentation.[15]
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Problem Recommended Solution

Difficulty eliciting natural laughter in a laboratory

setting.

Creating a comfortable and social environment

is key, as laughter is often a social behavior.[16]

[17] Using humorous video clips or having

participants interact with friends can help elicit

more natural laughter.[16][18] It's important to

"warm up" participants to create a relaxed

atmosphere.[16][17]

Inaccurate formant analysis results in Praat.

Inaccurate formant readings can occur,

especially for non-speech sounds like laughter.

[19][20] Ensure the formant analysis settings

(e.g., maximum formant frequency) are

appropriate for the speaker's voice (e.g., 5000

Hz for adult males, 5500 Hz for adult females).

[19] If formants are not being accurately

detected, especially in regions where they are

close together, adjusting the number of formants

to be analyzed can help.[19] Cross-referencing

the formant tracks with a wide-band

spectrogram can help identify and manually

correct errors.[20][21]

Laughter segmentation is picking up speech or

background noise.

Manually segmenting laughter events is often

necessary for high accuracy.[22] For automated

approaches, using machine learning models

trained on diverse datasets that include speech

and various noises can improve robustness.[23]

[24] Energy-based peak detection can be a

starting point, followed by manual filtering or

more advanced clustering algorithms to refine

the segments.[15]

High variability in acoustic measurements within

the same laughter type.

Laughter is inherently variable, even within the

same category.[18][25] To account for this, it is

important to analyze a sufficient number of

laughter bouts from multiple individuals.[18]

Statistical analyses should account for this

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://ideas.ted.com/how-scientists-make-people-laugh-to-study-humor/
https://www.theguardian.com/science/brain-flapping/2014/jul/10/joke-study-laughter-comedy-scientific
https://ideas.ted.com/how-scientists-make-people-laugh-to-study-humor/
https://www.researchgate.net/publication/11776641_The_acoustic_features_of_human_laughter
https://ideas.ted.com/how-scientists-make-people-laugh-to-study-humor/
https://www.theguardian.com/science/brain-flapping/2014/jul/10/joke-study-laughter-comedy-scientific
https://www.fon.hum.uva.nl/praat/manual/FAQ__Formant_analysis.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5270637/
https://www.fon.hum.uva.nl/praat/manual/FAQ__Formant_analysis.html
https://www.fon.hum.uva.nl/praat/manual/FAQ__Formant_analysis.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5270637/
https://www.bas.uni-muenchen.de/~jmh/research/pasc010808/old/ch3.pdf
https://www.isca-archive.org/interspeech_2014/ishi14_interspeech.pdf
https://www.isca-archive.org/interspeech_2024/omine24_interspeech.html
https://kyushu-u.elsevierpure.com/en/publications/robust-laughter-segmentation-with-automatic-diverse-data-synthesi/
https://aclanthology.org/2024.lrec-main.1037.pdf
https://www.researchgate.net/publication/11776641_The_acoustic_features_of_human_laughter
https://pubs.aip.org/asa/jasa/article/110/3/1581/548130/The-acoustic-features-of-human-laughter
https://www.researchgate.net/publication/11776641_The_acoustic_features_of_human_laughter
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245199?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


variability, and reporting descriptive statistics

like standard deviation is crucial.[26]

Distinguishing between spontaneous and

intentional laughter.

Spontaneous laughter tends to be longer in

duration and higher in pitch than posed or

intentional laughter.[1] Acoustic analysis can

reveal differences in features like fundamental

frequency (F0) and intensity that help

differentiate between these types.[9]

Quantitative Data Summary
Table 1: Acoustic Features of Mirthful vs. Polite Laughter

Acoustic Feature Mirthful Laughter Polite Laughter
Statistical
Significance

Duration (one-

syllable)
Longer Shorter Statistically Significant

Duration (three-

syllable)
Longer Shorter Statistically Significant

Mean F0 Diapason Wider Narrower Wider in most cases

Mean F1 Diapason Wider Narrower Wider in most cases

Mean F2 Diapason Wider Narrower Wider in most cases

Shimmer Diapason Wider Narrower Wider in most cases

Jitter Diapason Wider Narrower Wider in most cases

Data synthesized

from[7]

Table 2: Acoustic Features of Dominant vs. Submissive Laughter
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Acoustic Feature Dominant Laughter Submissive Laughter

Pitch Higher Lower

Loudness Louder Softer

Tone Variability More variable Less variable

Data synthesized from[10][11]

Experimental Protocols
Protocol 1: Recording High-Quality Laughter Vocalizations

Participant Recruitment: Recruit participants and have them provide informed consent. For

studies involving social laughter, it is often beneficial to recruit groups of friends.[17]

Environment Setup: Conduct recordings in a sound-treated or anechoic chamber to minimize

background noise and reverberation.[16]

Microphone Setup: Use a high-quality microphone positioned at a consistent distance from

the participant's mouth. Headset microphones can be advantageous to maintain a constant

distance.

Elicitation of Laughter:

To elicit spontaneous, mirthful laughter, present participants with humorous stimuli such as

video clips from comedies.[16][18]

To elicit social or posed laughter, instruct participants to laugh in a polite or controlled

manner.

Allow for a "warm-up" period where participants can acclimate to the environment and feel

more comfortable.[16][17]

Recording: Record the audio digitally at a high sampling rate (e.g., 44.1 kHz) and bit depth

(e.g., 16-bit).[27]

Protocol 2: Acoustic Analysis of Laughter Using Praat
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Data Preparation:

Open the audio file in Praat.[13]

If the recording is in stereo, convert it to mono.[13]

Segmentation and Annotation:

Visually inspect the waveform and spectrogram to identify laughter bouts.

Create a TextGrid to annotate the start and end times of each laughter bout.[13] This

allows for systematic analysis of specific segments.

Feature Extraction:

Duration: Measure the duration of each annotated laughter bout.

Fundamental Frequency (F0): Select a laughter bout and use the "Pitch" menu to view the

pitch track. Extract mean, minimum, and maximum F0 values.

Intensity: Use the "Intensity" menu to view the intensity contour and extract mean,

minimum, and maximum intensity values.

Formants: Use the "Formant" menu to analyze the first two formants (F1 and F2). Be sure

to set appropriate analysis parameters for the speaker's voice.[19] Manually check for and

correct any obvious formant tracking errors by comparing with the spectrogram.[20][21]

Voice Quality: Use Praat's voice report to extract measures of jitter, shimmer, and

harmonics-to-noise ratio (HNR).

Data Export: Export the extracted acoustic data for statistical analysis.
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Caption: A diagram illustrating the source-filter theory of vocal production.
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Caption: A typical experimental workflow for the analysis of laughter vocalizations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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